Cas no 2137788-53-3 (tert-butyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137788-53-3
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5749194
• PubChem ID: 165477286
• Update Time: 2025-11-01

tert-butyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate
• 2137788-53-3
• EN300-786713

• Inchi： 1S/C13H19N3O2/c1-13(2,3)18-12(17)11-10(14-16-15-11)9-5-7-4-8(7)6-9/h7-9H,4-6H2,1-3H3,(H,14,15,16)
• InChI Key： DTNMBVGVGFHXLM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C(C2CC3CC3C2)=NNN=1)=O

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate

Introduction to Tert-butyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137788-53-3)

Tert-butyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2137788-53-3, represents a novel molecular entity with a unique structural framework that combines a tert-butyl group, a bicyclo[3.1.0]hexan-3-yl moiety, and a 1H-1,2,3-triazole-4-carboxylate functional group. The intricate arrangement of these structural components imparts distinct chemical and biological properties, making it a subject of intense research interest.

The compound's structure is characterized by its bicyclic scaffold, which includes a bicyclo[3.1.0]hexane ring system linked to a triazole ring. The presence of the tert-butyl group enhances the lipophilicity of the molecule, while the carboxylate functionality provides a site for further chemical modifications and interactions with biological targets. This combination of features makes Tert-butyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate a promising candidate for various applications in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of this compound in greater detail. Studies have shown that the bicyclo[3.1.0]hexan-3-yl moiety can interact with specific binding pockets in biological targets, potentially leading to the development of novel therapeutic agents. Additionally, the triazole ring is known for its stability and ability to participate in hydrogen bonding interactions, which can enhance the binding affinity of the compound to its intended target.

In the realm of medicinal chemistry, Tert-butyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its unique structural features make it a versatile building block for designing new drugs targeting various diseases. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and infectious diseases.

The synthesis of Tert-butyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition metal-catalyzed reactions and organometallic chemistry have played a crucial role in constructing the complex framework of this compound efficiently.

One of the most compelling aspects of Tert-butyl 5-{bicyclo[3.1.0]hexan-3-yl}-1H-1,2,3-triazole-4-carboxylate is its potential as a lead compound for drug development. Researchers are leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) to identify promising derivatives with enhanced biological activity and improved pharmacokinetic properties. These efforts are supported by collaborations between academic institutions and pharmaceutical companies aiming to translate basic research into tangible therapeutic benefits.

The compound's unique structural features also make it an attractive candidate for studying molecular recognition processes in biological systems. By understanding how Tert-butyl 5-{bicyclo[3.1.0]hexan-3-y}l)-1H-H,-triazole--carboxyrate interacts with its targets at the molecular level, scientists can gain insights into fundamental biological mechanisms and develop more effective drugs with fewer side effects.

As research in this area progresses, it is expected that new synthetic routes and applications will be discovered for Tert-butyl 5-{bicyclo[3.,10.]hexan--y}l)-H--triazole--carboxyrate (CAS No.,2137788--53--). The continued exploration of this compound's potential will not only advance our understanding of medicinal chemistry but also contribute to the development of innovative treatments for various human diseases.